C6-NBD Sphinganine
C6-NBD Sphinganine
C6-Sphinganine, also called as C6-dihydrosphingosine, is a common sphingoid base in phospholipids with C6 acyl chain. C6-NBD Sphinganine is an omega fatty acid labeled fluorescent sphingolipid.
C6-Sphinganine is an analogue of sphinganine (dihydrosphingosine), with C6 being the number of carbon atoms in the acyl residue. C6-NBD Sphinganine is an omega fatty acid labeled fluorescent sphingolipid with 7-nitro-2-1,3-benzoxadiazol-4-yl (NBD) as the fluorophore.
C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane. C-6 NBD-dihydro-Ceramide is structurally identical to C-6 NBD ceramide, except it contains a saturated bond in the C-4/C-5 position of the sphingosine backbone.
C6-Sphinganine is an analogue of sphinganine (dihydrosphingosine), with C6 being the number of carbon atoms in the acyl residue. C6-NBD Sphinganine is an omega fatty acid labeled fluorescent sphingolipid with 7-nitro-2-1,3-benzoxadiazol-4-yl (NBD) as the fluorophore.
C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane. C-6 NBD-dihydro-Ceramide is structurally identical to C-6 NBD ceramide, except it contains a saturated bond in the C-4/C-5 position of the sphingosine backbone.
Brand Name:
Vulcanchem
CAS No.:
114301-97-2
VCID:
VC0042868
InChI:
InChI=1S/C30H51N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h20-21,25,27,31,36-37H,2-19,22-23H2,1H3,(H,32,38)/t25-,27+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O
Molecular Formula:
C30H51N5O6
Molecular Weight:
577.8
C6-NBD Sphinganine
CAS No.: 114301-97-2
Cat. No.: VC0042868
Molecular Formula: C30H51N5O6
Molecular Weight: 577.8
* For research use only. Not for human or veterinary use.
Specification
| Description | C6-Sphinganine, also called as C6-dihydrosphingosine, is a common sphingoid base in phospholipids with C6 acyl chain. C6-NBD Sphinganine is an omega fatty acid labeled fluorescent sphingolipid. C6-Sphinganine is an analogue of sphinganine (dihydrosphingosine), with C6 being the number of carbon atoms in the acyl residue. C6-NBD Sphinganine is an omega fatty acid labeled fluorescent sphingolipid with 7-nitro-2-1,3-benzoxadiazol-4-yl (NBD) as the fluorophore. C-6 NBD ceramide is a biologically active fluorescent analog of short chain, membrane-permeable ceramides. It is as effective as C-6 ceramide in the inhibition of viral glycoprotein transport through the Golgi. C-6 NBD ceramide has been used as a fluorescent substrate for the activity of UDP-glucose:ceramide glucosyltransferase and to demonstrate the translocation of glucocerebroside and sphingomyelin from the Golgi to the plasma membrane. C-6 NBD-dihydro-Ceramide is structurally identical to C-6 NBD ceramide, except it contains a saturated bond in the C-4/C-5 position of the sphingosine backbone. |
|---|---|
| CAS No. | 114301-97-2 |
| Molecular Formula | C30H51N5O6 |
| Molecular Weight | 577.8 |
| IUPAC Name | N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide |
| Standard InChI | InChI=1S/C30H51N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h20-21,25,27,31,36-37H,2-19,22-23H2,1H3,(H,32,38)/t25-,27+/m0/s1 |
| Standard InChI Key | GEZLBJRDZRUTOE-AHKZPQOWSA-N |
| SMILES | CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])O |
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